Cas no 329314-68-3 (2,4-Difluoro-5-methylbenzonitrile)

• Product Name: 2,4-Difluoro-5-methylbenzonitrile
• CAS No: 329314-68-3
• MF: C₈H₅F₂N
• MW: 153.128808736801
• MDL: MFCD09835341
• CID: 877447
• PubChem ID: 10749381
• Update Time: 2025-04-19

2,4-Difluoro-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-methylbenzonitrile
• C8H5F2N
• 2,4-difluoro-5-methyl-benzonitrile
• CTK7C7128
• PubChem8339
• SBB065057
• SureCN862662
• 329314-68-3
• DTXSID00444263
• AS-30464
• MFCD09835341
• CS-W018081
• 2 pound not4-difluoro-5-methyl-benzonitrile
• J-507204
• AKOS005257622
• Benzonitrile, 2,4-difluoro-5-methyl-
• 2,4-Difluoro-5-methylbenzoni trile
• AC-22907
• Benzonitrile, 2,4-difluoro-5-methyl- (9CI)
• SCHEMBL862662

• MDL： MFCD09835341
• Inchi： 1S/C8H5F2N/c1-5-2-6(4-11)8(10)3-7(5)9/h2-3H,1H3
• InChI Key： QUUFHRSTBTZWMA-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C#N)C=C1C)F

Computed Properties

• Exact Mass: 153.03905
• Monoisotopic Mass: 153.03900549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.217
• Melting Point: 43-50℃
• Boiling Point: 212.817°C at 760 mmHg
• Flash Point: 82.509°C
• Refractive Index: 1.487
• PSA: 23.79

2,4-Difluoro-5-methylbenzonitrile Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles